Cas no 127759-89-1 (Lobucavir)
Lobucavir structure
Lobucavir Properties
Names and Identifiers
-
- 2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1H-purin-6(9H)-one
- Lobucavir
- 2-Amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)-cyclobutyl)-1H-purin-6(9H)-one
- 6H-Purin-6-one,2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-
- LOBUCAVIR,PALE PINK SOLID
- (+)-9-([1'R,2'R,3'S]-2',3'-bis(Hydroxymethyl)-cyclobutyl)guanine
- (R)-BHCG
- 6H-Purin-6-one,2-amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro
- 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutan-1-yl]guanine
- Carbocyclic oxetanocin G
- C-Oxetanocin-g
- C-Oxt-g
- 2-Amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-6H-purin-6-one
- (+)-Cyclobut G
- BMS 180194
- SQ 34514
- SQ-34514
- BMS-180194
- Ccris 9309
- 2-Amino-9-[(1R)-2α,3β-bis(hydroxymethyl)cyclobutyl]-9H-purin-6(1H)-one
- 2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-3H-purin-6-one
- SCHEMBL15531899
- (+)Cyclobut-G
- 6H-PURIN-6-ONE, 2-AMINO-9-(2,3-BIS(HYDROXYMETHYL)CYCLOBUTYL)-1,9-DIHYDRO, (1R-(1.ALPHA.,2.BETA.,3.ALPHA.))
- 9-((1R,2R,3S)-2,3-Bis(hydroxymethyl)cyclobutyl)guanine
- LOBUCAVIR [INN]
- A-69992
- 8U5PYQ1R2E
- Cygalovir
- (+-)-Lobucavir
- Lobucavir (USAN/INN)
- UNII-8U5PYQ1R2E
- 2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1H-purin-6-one
- Lobucavir [USAN:INN]
- DTXSID40155063
- 6H-Purin-6-one, 2-amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-
- SQ 33054
- (+/-)-Lobucavir
- LOBUCAVIR [MART.]
- SQ 34,514
- SCHEMBL51918
- (+/-)-9-[2,3-Bis(hydroxymethyl)-1-cyclobutyl]guanine
- DRG-0235
- LOBUCAVIR [WHO-DD]
- NS00069186
- 126062-18-8
- 6H-Purin-6-one, 2-amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, rel-
- 2-Amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-6H-purin-6-one
- 6H-Purin-6-one, 2-amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1alpha,2beta,3alpha)-(+-)-
- 6H-Purin-6-one, 2-amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro, (1R-(1alpha,2beta,3alpha))
- 9-[1.beta.-2.alpha.-3.beta.]-2,3-Bis(hydroxymethyl)-1-cyclobutyl]guanine
- LOBUCAVIN
- Q27271016
- SQ-33,054
- CHEMBL23550
- 6H-Purin-6-one, 2-amino-9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1R-(1alpha,2beta,3alpha))-
- D04757
- 9-[(1R,2R,3S)-2,3-Bis(hydroxymethyl)cyclobutyl]guanine
- 127759-89-1
- (+-)-Cyclobut-G
- A889151
- LOBUCAVIR [USAN]
- (+/-)-Cyclobut-G
- 6H-Purin-6-one, 2-amino-9-((1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-
- (+/-)-BHCG
- J-005538
- Cyclobut-G
- [1R-1.alpha.,2.beta.,3.alpha.]-2-Amino-9-[2,3-bis(hydroxymethyl)cyclobutyl]- 6H-purin-6-one
- DB12531
- 9-(2,3-Bis-(hydroxymethyl)-1-cyclobutyl)guanine
- (R)-9-[2,3-Bis(hydroxymethyl)-1-cyclobutyl]guanine
- 2-Amino-9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-6H-purin-6-one;[1R-(1alpha,2beta,3alpha)]-2-Amino-9-[2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-6H-purin-6-one; (+)-Cyclobut G; BMS 180194; SQ 34514;
- Bms 180194
- LOBUCAVIR
- C-Oxetanocin-G
- C-Oxt-G
- CCRIS 9309
- +Expand
-
- MFCD00870586
- GWFOVSGRNGAGDL-FSDSQADBSA-N
- InChI=1S/C11H15N5O3/c12-11-14-9-8(10(19)15-11)13-4-16(9)7-1-5(2-17)6(7)3-18/h4-7,17-18H,1-3H2,(H3,12,14,15,19)/t5-,6-,7-/m1/s1
- O=C1NC(N)=NC2=C1N=CN2[C@H]3[C@H](CO)[C@@H](CO)C3
Computed Properties
- 265.11700
- 4
- 5
- 3
- 265.11748936g/mol
- 19
- 415
- 0
- 3
- 0
- 0
- 0
- 1
- -1.9
- 126Ų
Experimental Properties
- -0.55520
- 130.05000
- 651.8°C at 760 mmHg
- 275-280 °C (decomposition)
- Very slightly soluble (0.56 g/l) (25 º C),
- 1.92±0.1 g/cm3 (20 ºC 760 Torr),
Lobucavir Security Information
- H302-H315-H319-H335
- P261-P305+P351+P338
- Keep in dark place,Sealed in dry,Store in freezer, under -20°C
- Warning
Lobucavir Customs Data
- 2933990090
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Lobucavir Price
Recommended suppliers
Amadis Chemical Company Limited
(CAS:127759-89-1)Lobucavir
99%
1g
2407.0